Cas no 54947-44-3 (19-Norpregn-4-ene-3,20-dione,11,17,21-trihydroxy-, (11b)- (9CI))

• Product Name: 19-Norpregn-4-ene-3,20-dione,11,17,21-trihydroxy-, (11b)- (9CI)
• CAS No: 54947-44-3
• MF: C₂₀H₂₈O₅
• MW: 348.433326721191
• CID: 370378
• PubChem ID: 6453095
• Update Time: 2025-04-19

19-Norpregn-4-ene-3,20-dione,11,17,21-trihydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-ene-3,20-dione,11,17,21-trihydroxy-, (11b)- (9CI)
• (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• 19-norcortisol
• (11beta)-11,17,21-Trihydroxy-19-norpregn-4-ene-3,20-dione
• (11beta,17alpha)-17-Glycoloyl-11,17-dihydroxyestr-4-en-3-one
• 19-Norpregn-4-ene-3,20-dione, 11,17,21-trihydroxy-, (11beta)-
• estr-4-en-3-one, 11,17-dihydroxy-17-(2-hydroxyacetyl)-, (11beta,17alpha)-
• 19-Norhydrocortisone
• SCHEMBL11572849
• DTXSID10970285
• 11,17,21-Trihydroxy-19-norpregn-4-ene-3,20-dione
• 54947-44-3

• Inchi： 1S/C20H28O5/c1-19-9-16(23)18-13-5-3-12(22)8-11(13)2-4-14(18)15(19)6-7-20(19,25)17(24)10-21/h8,13-16,18,21,23,25H,2-7,9-10H2,1H3/t13-,14-,15-,16-,18+,19-,20-/m0/s1
• InChI Key： GKKXORFRZYJFHA-HIQFCVFCSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 348.193674
• Monoisotopic Mass: 348.193674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.8

Experimental Properties

• Density: 1.31
• Boiling Point: 572.9°C at 760 mmHg
• Flash Point: 314.3°C
• Refractive Index: 1.6